Cas no 1174638-31-3 (N-Cyclopropyl-N-(phenylethynyl)-p-toluenesulfonamide)

• Product Name: N-Cyclopropyl-N-(phenylethynyl)-p-toluenesulfonamide
• CAS No: 1174638-31-3
• MF: C₁₈H₁₇NO₂S
• MW: 311.39808344841
• CID: 4775955
• PubChem ID: 101580977
• Update Time: 2025-07-22

N-Cyclopropyl-N-(phenylethynyl)-p-toluenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-N-(phenylethynyl)-p-toluenesulfonamide
• N-Cyclopropyl-4-methyl-N-(phenylethynyl)benzenesulfonamide
• 1174638-31-3

• Inchi： 1S/C18H17NO2S/c1-15-7-11-18(12-8-15)22(20,21)19(17-9-10-17)14-13-16-5-3-2-4-6-16/h2-8,11-12,17H,9-10H2,1H3
• InChI Key： GGGUFPNIXHZXMB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(C#CC1C=CC=CC=1)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 311.09799996g/mol
• Monoisotopic Mass: 311.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.8

Additional information on N-Cyclopropyl-N-(phenylethynyl)-p-toluenesulfonamide

Research Brief on N-Cyclopropyl-N-(phenylethynyl)-p-toluenesulfonamide (CAS: 1174638-31-3)

N-Cyclopropyl-N-(phenylethynyl)-p-toluenesulfonamide (CAS: 1174638-31-3) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a cyclopropyl group and a phenylethynyl moiety, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its role as a modulator of specific biological targets, particularly in the context of enzyme inhibition and receptor binding.

The synthesis of N-Cyclopropyl-N-(phenylethynyl)-p-toluenesulfonamide involves a multi-step process, with key intermediates being carefully characterized to ensure purity and yield. The compound's stability under physiological conditions has been a subject of interest, with researchers exploring its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Preliminary data suggest that the compound exhibits favorable solubility and permeability, making it a promising candidate for further optimization.

In recent in vitro studies, N-Cyclopropyl-N-(phenylethynyl)-p-toluenesulfonamide demonstrated significant inhibitory activity against a range of enzymes, including those involved in inflammatory pathways and cancer progression. For instance, it has been shown to selectively inhibit certain kinases, which are critical regulators of cell signaling. These findings have sparked interest in its potential as a therapeutic agent for diseases such as rheumatoid arthritis and various malignancies.

Furthermore, the compound's interaction with specific receptors has been elucidated through molecular docking and binding assays. These studies reveal that N-Cyclopropyl-N-(phenylethynyl)-p-toluenesulfonamide can bind with high affinity to certain G-protein-coupled receptors (GPCRs), suggesting its utility in modulating receptor-mediated signaling pathways. Such interactions could pave the way for the development of novel therapeutics targeting neurological and metabolic disorders.

Despite these promising findings, challenges remain in translating the compound's in vitro activity into in vivo efficacy. Current research is focused on optimizing its pharmacological profile, including improving its bioavailability and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound through preclinical and clinical development stages.

In conclusion, N-Cyclopropyl-N-(phenylethynyl)-p-toluenesulfonamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and promising biological activities make it a valuable candidate for further investigation. Continued research efforts will be essential to fully realize its therapeutic potential and address the challenges associated with its development.